![molecular formula C16H17N3O3S B2865831 (Z)-2-(2,5-dioxopyrrolidin-1-yl)-N-(3,4,7-trimethylbenzo[d]thiazol-2(3H)-ylidene)acetamide CAS No. 1164563-63-6](/img/structure/B2865831.png)
(Z)-2-(2,5-dioxopyrrolidin-1-yl)-N-(3,4,7-trimethylbenzo[d]thiazol-2(3H)-ylidene)acetamide
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Description
(Z)-2-(2,5-dioxopyrrolidin-1-yl)-N-(3,4,7-trimethylbenzo[d]thiazol-2(3H)-ylidene)acetamide is a useful research compound. Its molecular formula is C16H17N3O3S and its molecular weight is 331.39. The purity is usually 95%.
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Scientific Research Applications
Heterocyclic Compound Synthesis
- Synthesis of Heterocyclic Assemblies: Research demonstrates the utility of 2-(1,3-thiazolidin-2-ylidene)acetamides as enamides in cyclocondensation reactions, leading to new heterocyclic assemblies such as 4-(4-oxo-1,3-thiazolidin-2-ylidene)pyrrolidine-2,3,5-triones. These compounds are synthesized with yields ranging from 50–88%, showcasing the potential for creating diverse molecular architectures essential in drug discovery and material science (Obydennov et al., 2017).
Biological Activities
- Inhibitory and Anticancer Activities: A study on thiazolyl N-benzyl-substituted acetamide derivatives highlights their role as Src kinase inhibitors and anticancer agents. The research illustrates the synthesis and evaluation of these derivatives, showing significant activity in inhibiting cell proliferation in various cancer cell lines. This suggests the compound's framework could be relevant for designing new anticancer drugs (Fallah-Tafti et al., 2011).
Synthesis of Diverse Heterocycles
- Diverse Heterocyclic Derivatives: Another study focuses on using 2-cyano-N-(5-ethyl-1,3,4-thiadiazol-2-yl)acetamide as a precursor for synthesizing a wide range of heterocycles, including pyrrole, pyridine, coumarin, and others. These compounds were assessed for their insecticidal potential against Spodoptera littoralis, indicating the importance of such compounds in developing new agrochemicals (Fadda et al., 2017).
Metabolic Stability Improvements
- Phosphoinositide 3-Kinase (PI3K)/mTOR Inhibition: Research on N-(6-(6-Chloro-5-(4-fluorophenylsulfonamido)pyridin-3-yl)benzo[d]thiazol-2-yl)acetamide showcases efforts to improve metabolic stability for potent and efficacious inhibitors of PI3Kα and mTOR. This work involved exploring heterocyclic analogs to prevent metabolic deacetylation, crucial for developing stable therapeutic agents (Stec et al., 2011).
Properties
IUPAC Name |
2-(2,5-dioxopyrrolidin-1-yl)-N-(3,4,7-trimethyl-1,3-benzothiazol-2-ylidene)acetamide |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C16H17N3O3S/c1-9-4-5-10(2)15-14(9)18(3)16(23-15)17-11(20)8-19-12(21)6-7-13(19)22/h4-5H,6-8H2,1-3H3 |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
DYILFBSXGUAUPJ-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1=C2C(=C(C=C1)C)SC(=NC(=O)CN3C(=O)CCC3=O)N2C |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C16H17N3O3S |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
331.4 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
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